Cas no 769171-68-8 (Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-)
769171-68-8 structure
Product Name:Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
CAS No:769171-68-8
MF:C21H16N4O
MW:340.377943992615
CID:537027
PubChem ID:136229927
Update Time:2025-04-19
Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
- 2-(1H-benzimidazol-2-yl)-6-(1,3-dihydrobenzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- 2-(1H-Benzimidazol-2-yl)-6-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- DTXSID50824314
- 769171-68-8
-
- Inchi: 1S/C21H16N4O/c1-12-10-13(20-22-15-6-2-3-7-16(15)23-20)19(26)14(11-12)21-24-17-8-4-5-9-18(17)25-21/h2-11,26H,1H3,(H,22,23)(H,24,25)
- InChI Key: XWGHLAQUXMGEAR-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C)=CC=1C1=NC2C=CC=CC=2N1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 340.13258
- Monoisotopic Mass: 340.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- PSA: 77.59
Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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